Cas no 1251550-94-3 (1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione)

1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione structure

1251550-94-3 structure

Product Name:1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione

CAS No:1251550-94-3

MF:C₁₈H₂₀N₄O₅S

MW:404.440202713013

CID:5749522

PubChem ID:49664300

Update Time:2023-11-21

1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Chemical and Physical Properties

Names and Identifiers

- (1-((3,5-dimethylisoxazol-4-yl)methyl)-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(morpholino)methanone
- AKOS021948809
- 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
- F3406-6657
- [1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4,4-dioxo-4lambda6,1,2-benzothiadiazin-3-yl]-morpholin-4-ylmethanone
- 1251550-94-3
- VU0624063-1
- Inchi： 1S/C18H20N4O5S/c1-12-14(13(2)27-20-12)11-22-15-5-3-4-6-16(15)28(24,25)17(19-22)18(23)21-7-9-26-10-8-21/h3-6H,7-11H2,1-2H3
- InChI Key： UJEJWNHRZJUMQQ-UHFFFAOYSA-N
- SMILES： S1(C2C=CC=CC=2N(CC2C(C)=NOC=2C)N=C1C(N1CCOCC1)=O)(=O)=O

Computed Properties

Exact Mass: 404.11544092g/mol
Monoisotopic Mass: 404.11544092g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 731
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 114Å²

1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Pricemore >>

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Life Chemicals	F3406-6657-2μmol	1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251550-94-3	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-6657-5μmol	1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251550-94-3	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-6657-10μmol	1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251550-94-3	10μmol	$69.0	2023-09-10
Life Chemicals	F3406-6657-20μmol	1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251550-94-3	20μmol	$79.0	2023-09-10
Life Chemicals	F3406-6657-1mg	1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251550-94-3	1mg	$54.0	2023-09-10
Life Chemicals	F3406-6657-2mg	1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251550-94-3	2mg	$59.0	2023-09-10
Life Chemicals	F3406-6657-3mg	1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251550-94-3	3mg	$63.0	2023-09-10
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Life Chemicals	F3406-6657-10mg	1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251550-94-3	10mg	$79.0	2023-09-10